Cas no 36855-54-6 (Methanone,(6-amino-9H-purin-9-yl)(2,3,5,6-tetramethylphenyl)-)

• Product Name: Methanone,(6-amino-9H-purin-9-yl)(2,3,5,6-tetramethylphenyl)-
• CAS No: 36855-54-6
• MF: C₁₆H₁₇N₅O
• MW: 295.339082479477
• CID: 305410
• PubChem ID: 215943
• Update Time: 2025-04-19

Methanone,(6-amino-9H-purin-9-yl)(2,3,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(6-amino-9H-purin-9-yl)(2,3,5,6-tetramethylphenyl)-
• (6-aminopurin-9-yl)-(2,3,5,6-tetramethylphenyl)methanone
• DTXSID20190331
• 36855-54-6
• 9-(2,3,5,6-Tetramethylbenzoyl)adenine
• 9-(2,3,5,6-Tetramethylbenzoyl)-9H-purin-6-amine
• BRN 1224438
• 9H-Purin-6-amine, 9-(2,3,5,6-tetramethylbenzoyl)-

• Inchi： 1S/C16H17N5O/c1-8-5-9(2)11(4)12(10(8)3)16(22)21-7-20-13-14(17)18-6-19-15(13)21/h5-7H,1-4H3,(H2,17,18,19)
• InChI Key： XJHVHCIMHGZYCX-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=C(C)C=C(C)C=1C)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 295.14351
• Monoisotopic Mass: 295.14331
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.7

Experimental Properties

• Density: 1.34
• Boiling Point: 565.1°Cat760mmHg
• Flash Point: 295.6°C
• Refractive Index: 1.686
• PSA: 86.69